![molecular formula C20H18FN3O4 B2591196 1-(4-fluorophenyl)-4-methoxy-N-[(4-methoxyphenyl)methyl]-6-oxopyridazine-3-carboxamide CAS No. 941879-67-0](/img/structure/B2591196.png)
1-(4-fluorophenyl)-4-methoxy-N-[(4-methoxyphenyl)methyl]-6-oxopyridazine-3-carboxamide
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Overview
Description
This compound is a complex organic molecule that contains several functional groups, including a pyridazine ring, a carboxamide group, and methoxyphenyl groups . It’s likely that these functional groups contribute to the compound’s properties and potential applications.
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely involve a combination of single, double, and possibly aromatic bonds, given the presence of phenyl and pyridazine rings .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its functional groups. For instance, the carboxamide group might undergo hydrolysis, and the methoxy groups might be involved in substitution reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of fluorine might increase its stability, and the methoxy groups might influence its solubility .Scientific Research Applications
Synthesis and Characterization
- New pyrazole and pyrazolopyrimidine derivatives have been synthesized and characterized, with some showing in vitro cytotoxic activity against cancer cells (Hassan et al., 2014).
- Fluoroquinolone-based thiazolidinones have been developed, demonstrating antimicrobial potential (Patel & Patel, 2010).
Biological Activities
- Selective and orally efficacious inhibitors of the Met kinase superfamily have been identified, highlighting the therapeutic potential of fluoro-substituted compounds in cancer treatment (Schroeder et al., 2009).
- Coordination compounds of cobalt(II), nickel(II), and copper(II) with certain carbothioamides have been studied for their antimicrobial and antifungal activities (Gulea et al., 2019).
- A range of semicarbazone derivatives has been synthesized and evaluated for antimicrobial activities, demonstrating the significance of substituent patterns on biological activity (Ahsan et al., 2016).
Antitumor and Antimicrobial Studies
- Several compounds have been investigated for their antitumor activity, with some showing promise in inhibiting cancer cell proliferation (Hao et al., 2017).
- Novel benzodifuranyl and other heterocyclic compounds derived from visnaginone and khellinone have been synthesized and tested for their anti-inflammatory and analgesic properties, showcasing the diverse therapeutic applications of these molecules (Abu-Hashem et al., 2020).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-(4-fluorophenyl)-4-methoxy-N-[(4-methoxyphenyl)methyl]-6-oxopyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18FN3O4/c1-27-16-9-3-13(4-10-16)12-22-20(26)19-17(28-2)11-18(25)24(23-19)15-7-5-14(21)6-8-15/h3-11H,12H2,1-2H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWGLUYJQEFOZBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)C2=NN(C(=O)C=C2OC)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18FN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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